Cas no 1352517-17-9 (3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine)

• Product Name: 3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine
• CAS No: 1352517-17-9
• MF: C₁₁H₁₆BrN₃O₂S
• MW: 334.232640266418
• CID: 4915965
• Update Time: 2025-08-03

3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Azepane-1-sulfonyl)-5-bromo-pyridin-4-ylamine
• 3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine

• Inchi： 1S/C11H16BrN3O2S/c12-9-7-14-8-10(11(9)13)18(16,17)15-5-3-1-2-4-6-15/h7-8H,1-6H2,(H2,13,14)
• InChI Key： LXARUHXQNQNEKW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1N)S(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 333.015
• Monoisotopic Mass: 333.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7

Additional information on 3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine

3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine: A Comprehensive Overview

The compound 3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine (CAS No. 1352517-17-9) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound belongs to the class of sulfonyl pyridines, which are known for their unique electronic properties and versatile reactivity. The presence of the azepane ring, a seven-membered saturated nitrogen-containing ring, introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of azepane-containing compounds in drug design due to their ability to modulate enzyme activity and receptor binding. The bromine substituent at the 5-position of the pyridine ring further enhances the molecule's electronic properties, making it a promising candidate for applications in medicinal chemistry. Researchers have explored its potential as a kinase inhibitor, particularly in the context of cancer therapy, where selective inhibition of specific kinases can lead to targeted treatment strategies.

The synthesis of 3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the azepane ring via intramolecular cyclization and subsequent sulfonation to introduce the sulfonyl group. The bromination step is carefully controlled to ensure high regioselectivity, which is critical for maintaining the compound's desired properties.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. However, further studies are required to fully understand its bioavailability and metabolic pathways. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in biological systems with greater accuracy, facilitating its optimization for therapeutic applications.

The structural uniqueness of 3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amine also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of catalysis and sensor development. Additionally, its electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on leveraging the unique properties of this compound to develop novel therapeutic agents. For instance, its role as a scaffold for designing inhibitors of protein-protein interactions has shown promise in early-stage research. The integration of machine learning algorithms into drug discovery pipelines has further accelerated progress, enabling researchers to identify optimal analogues with enhanced potency and selectivity.

In conclusion, 3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-amie (CAS No. 1352517